Cas no 2228737-80-0 (2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylmethanamine
• CAS No: 2228737-80-0
• MF: C₇H₁₃N₅
• MW: 167.211620092392
• CID: 6367618
• PubChem ID: 165948338
• Update Time: 2025-05-26

2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylmethanamine
• EN300-1816613
• 2228737-80-0
• [2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)cyclopropyl]methanamine

• Inchi： 1S/C7H13N5/c1-7(2)4(3-8)5(7)6-9-11-12-10-6/h4-5H,3,8H2,1-2H3,(H,9,10,11,12)
• InChI Key： HLMAQXYFAYSZDR-UHFFFAOYSA-N
• SMILES： NCC1C(C2N=NNN=2)C1(C)C

Computed Properties

• Exact Mass: 167.11709544g/mol
• Monoisotopic Mass: 167.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.5Ų

Additional information on 2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylmethanamine

Introduction to 2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylmethanamine (CAS No. 2228737-80-0)

2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylmethanamine, identified by the CAS number 2228737-80-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its unique structural framework and potential biological activities. The presence of a cyclopropyl moiety linked to a tetrazole ring introduces fascinating electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The compound's structure consists of a dimethyl-substituted cyclopropyl group connected to an amine functionality, which is further modified by the incorporation of a 1H-1,2,3,4-tetrazole ring at the 3-position. The tetrazole moiety is known for its broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. This combination of structural features suggests that 2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylmethanamine may exhibit novel pharmacological effects that warrant further exploration.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and synthetic accessibility. The tetrazole ring is particularly noteworthy for its ability to modulate enzyme activity and interact with biological targets in unique ways. Studies have shown that tetrazole derivatives can serve as potent inhibitors of various enzymes and receptors involved in inflammatory and infectious diseases. The cyclopropyl group further enhances the compound's potential by introducing steric constraints that can influence binding affinity and selectivity.

One of the most compelling aspects of 2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylmethanamine is its potential as a lead compound for the development of new therapeutic agents. Researchers have been exploring its interactions with biological targets such as kinases and proteases, which are implicated in cancer and inflammatory diseases. Preliminary computational studies suggest that the compound may bind effectively to these targets due to its optimized shape and charge distribution. Additionally, the dimethyl-substituted cyclopropyl group could provide stability against metabolic degradation, enhancing its bioavailability.

The synthesis of 2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylmethanamine presents both challenges and opportunities for synthetic chemists. The introduction of the tetrazole ring requires careful handling to ensure regioselectivity and yield optimization. However, advances in transition metal-catalyzed reactions have made it possible to construct complex heterocycles more efficiently than ever before. These methods have enabled the rapid discovery of new tetrazole derivatives with tailored properties for drug development.

Recent breakthroughs in medicinal chemistry have highlighted the importance of structure-based drug design. By leveraging computational tools such as molecular docking and quantum mechanical calculations, researchers can predict how 2,2-dimethyl-3-(1H-1,2,3,4-tetrazol-5-yl)cyclopropylmethanamine will interact with biological targets at the atomic level. These insights have guided the optimization of lead compounds into more potent and selective drugs. For instance, modifications to the dimethyl-substituted cyclopropyl group have been shown to improve binding affinity while minimizing off-target effects.

The pharmaceutical industry has also been exploring novel delivery systems for small molecules like 2228737-80-0. Nanotechnology-based approaches have emerged as particularly promising for enhancing drug delivery efficiency and bioavailability. By encapsulating this compound within nanoparticles or liposomes, researchers can improve its solubility and target specificity. These advancements are critical for developing next-generation therapeutics that can overcome existing limitations in drug delivery.

In conclusion, 2228737-80-0, or (CAS No.) 2228737–80–0, represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—combining a cyclopropyl group with a tetrazole moiety—make it an attractive candidate for further investigation into new drug development. As synthetic methodologies continue to evolve and computational tools become more sophisticated, 2228737–80–0 will likely play an important role in discovering novel therapeutic agents that address unmet medical needs.